Cas no 1222630-34-3 ((1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-aminium tetrafluoroborate)
(1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-aminium tetrafluoroborate is a chiral phosphine-amine bifunctional organocatalyst, notable for its robust structural stability and high enantioselectivity in asymmetric synthesis. The tetrafluoroborate counterion enhances solubility in polar organic solvents, facilitating homogeneous reaction conditions. Its rigid (1S,2S) configuration ensures precise stereocontrol, making it particularly effective for hydrogenation, C–C bond formation, and other transition-metal-catalyzed transformations. The diphenylphosphino and phenyl groups contribute to strong metal coordination, while the propan-2-aminium moiety provides secondary interactions for substrate activation. This compound is valued for its reproducibility in producing enantiomerically enriched intermediates, underscoring its utility in pharmaceutical and fine chemical synthesis.
1222630-34-3 structure
Product Name:(1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-aminium tetrafluoroborate
CAS No:1222630-34-3
MF:C21H23BF4NP
MW:407.192400217056
CID:5157732
Update Time:2025-06-08
(1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-aminium tetrafluoroborate Chemical and Physical Properties
Names and Identifiers
-
- (1S,2S)-1-(DIPHENYLPHOSPHINO)-1-PHENYLPROPAN-2-AMINIUM TETRAFLUOROBORATE
- SC11654
- (1S,2S)-1-(DIPHENYLPHOSPHINO)-1-PHENYLPROPAN-2-AMINIUMTETRAFLUOROBORATE
- (1S,2S)-1-DIPHENYLPHOSPHINO-1-PHENYL-2-PROPYLAMMONIUM TETRAFLUOROBORATE
- (1S,2S)-1-(DIPHENYLPHOSPHINO)-1-PHENYLPROPAN-2-AMINIUM TETRAFLUOROBORATE;(1S,2S)-1-DIPHENYLPHOSPHINO-1-PHENYL-2-PROPYLAMMONIUM TETRAFLUOROBORATE
- (1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-aminium tetrafluoroborate
-
- Inchi: 1S/C21H22NP.BF4/c1-17(22)21(18-11-5-2-6-12-18)23(19-13-7-3-8-14-19)20-15-9-4-10-16-20;2-1(3,4)5/h2-17,21H,22H2,1H3;/q;-1/p+1/t17-,21+;/m0./s1
- InChI Key: IPNHKPUKQQYGCL-CQVJSGDESA-O
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)[C@@H](C1C=CC=CC=1)[C@H](C)[NH3+].F[B-](F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 328
- Topological Polar Surface Area: 27.6
(1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-aminium tetrafluoroborate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 602058-100mg |
(1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-aminium tetrafluoroborate |
1222630-34-3 | 0.97 | 100mg |
¥0.0 | 2024-07-19 |
(1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-aminium tetrafluoroborate Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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